Cas no 1172502-47-4 (2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole)

• Product Name: 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole
• CAS No: 1172502-47-4
• MF: C₁₇H₁₇F₂N₅OS
• MW: 377.411588430405
• CID: 6208992
• PubChem ID: 42138594
• Update Time: 2025-06-08

2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole
• 2-[4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole
• (4-(4,6-difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone
• SR-01000921230
• SR-01000921230-1
• AKOS024499727
• F5127-0353
• 1172502-47-4
• [4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-ethylpyrazol-3-yl)methanone

• Inchi： 1S/C17H17F2N5OS/c1-2-24-4-3-13(21-24)16(25)22-5-7-23(8-6-22)17-20-15-12(19)9-11(18)10-14(15)26-17/h3-4,9-10H,2,5-8H2,1H3
• InChI Key： BITRANFIWBZLDN-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1N1CCN(C(C2C=CN(CC)N=2)=O)CC1)F)F

Computed Properties

• Exact Mass: 377.11218768g/mol
• Monoisotopic Mass: 377.11218768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole

Introduction to 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole and Its Significance in Modern Chemical Biology

The compound with the CAS number 1172502-47-4, identified as 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines multiple pharmacophoric elements, making it a promising candidate for various therapeutic applications. The presence of both piperazine and benzothiazole moieties, along with the unique 1-ethyl-1H-pyrazole-3-carbonyl substituent, endows the compound with distinctive chemical and biological properties that have garnered significant attention from researchers.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the quest to discover drugs that can modulate complex biological pathways. The benzothiazole scaffold, for instance, is well-documented for its role in numerous pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The introduction of fluorine atoms at the 4 and 6 positions of the benzothiazole ring further enhances its bioactivity by improving metabolic stability and binding affinity. This modification is particularly relevant in modern drug design, where optimizing pharmacokinetic profiles is as crucial as achieving high efficacy.

The piperazine moiety in the compound is another key pharmacophore that contributes to its potential therapeutic value. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and receptors. Specifically, piperazine-based compounds have been extensively studied for their roles in treating neurological disorders, such as schizophrenia and epilepsy. The combination of piperazine with the benzothiazole core in 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The 1-ethyl-1H-pyrazole-3-carbonyl group adds an additional layer of complexity to the molecule. Pyrazole derivatives are known for their diverse biological activities, ranging from antiviral to anti-inflammatory effects. The ethyl substitution at the 1-position enhances the lipophilicity of the pyrazole ring, which can be advantageous for drug absorption and distribution. Moreover, the carbonyl functionality provides a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery. The fluorine atoms in 2-4-(1-ethyl-1H-pyrazole-3-carbonyl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole not only improve metabolic stability but also enhance binding interactions with biological targets. For example, fluorine substitution has been shown to increase binding affinity by modulating electronic properties and hydrophobicity. This concept has been successfully applied in various drug classes, including kinase inhibitors and antiviral agents.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrazoles and piperazine derivatives, followed by functional group transformations such as fluorination and carbonylation. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, may be employed to improve efficiency and scalability.

In terms of biological activity, 2-4-(1ethyl - 1H - pyrazol - 3 - carbonyl)piperazin - 1 - yl - 4 , 6 - difluoro - 1 , 3 - benzothiaz ole exhibits promising results in preliminary assays. Its ability to interact with both protein targets and nucleic acids makes it a versatile tool for studying complex biological pathways. Additionally, its structural features suggest potential applications in treating diseases associated with dysregulated signaling pathways, such as cancer and neurodegenerative disorders.

The development of this compound aligns with current trends in drug discovery towards rational design based on structureactivity relationships (SAR). By understanding how each pharmacophore contributes to overall bioactivity, researchers can make informed modifications to optimize therapeutic efficacy while minimizing side effects. This approach is particularly valuable in cases where multiple targets need to be addressed simultaneously.

Future research directions may include exploring analogs of 2 - 4 -( 1 ethyl - 1 H - pyrazol - 3 - carbonyl)piperazin - 1 yl - 4 , 6 difluoro - 13benzothiaz ole with different substituents or scaffolds. Computational modeling techniques can also play a significant role in predicting biological activity before experimental validation, thereby accelerating the drug discovery process.

In conclusion, 2 - 4 -( 11 ethyl11 H pyrazol31 carbonylpiperazin11 yl41 ,6difluor01 ,31benzothia z ole ( CAS no11725024741) is a structurally complex yet promising molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of pharmacophores, along with recent advancements in fluorinated heterocycles, makes it an exciting candidate for further exploration into novel therapeutic agents.